Cas no 86984-30-7 (2-Amino-3,4-dimethyl-3H-imidazo4,5-fquinoline-2-13C)

• Product Name: 2-Amino-3,4-dimethyl-3H-imidazo4,5-fquinoline-2-13C
• CAS No: 86984-30-7
• MF: C₁₂H₁₂N₄
• MW: 213.243136405945
• CID: 708672
• PubChem ID: 45038122
• Update Time: 2025-11-04

2-Amino-3,4-dimethyl-3H-imidazo4,5-fquinoline-2-13C Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinolin-2-amine-2-13C,3,4-dimethyl- (9CI)
• 2-Amino-3,4-dimethyl-3H-imidazo[4,5-f]quinoline-2-13C
• 3,4-dimethyl(2-??C)imidazo[4,5-f]quinolin-2-amine
• MeIQ-13
• MeIQ-13C
• 3,4-dimethyl(213C)imidazolo[4,5-f]quinolin-2-amine
• 3,4-Dimethyl(2-~13~C)-3H-imidazo[4,5-f]quinolin-2-amine
• 86984-30-7
• DTXSID00661776
• 2-Amino-3,4-dimethyl-3H-imidazo4,5-fquinoline-2-13C

• Inchi： 1S/C12H12N4/c1-7-6-9-8(4-3-5-14-9)10-11(7)16(2)12(13)15-10/h3-6H,1-2H3,(H2,13,15)/i12+1
• InChI Key： GMGWMIJIGUYNAY-HNHCFKFXSA-N
• SMILES： N1(C)[13C](N)=NC2C3C=CC=NC=3C=C(C)C1=2

Computed Properties

• Exact Mass: 213.11000
• Monoisotopic Mass: 213.10955124g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Melting Point: >300°C
• PSA: 56.73000
• LogP: 2.59330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-Amino-3,4-dimethyl-3H-imidazo4,5-fquinoline-2-13C

Comprehensive Analysis of 2-Amino-3,4-dimethyl-3H-imidazo[4,5-f]quinoline-2-¹³C (CAS No. 86984-30-7)

2-Amino-3,4-dimethyl-3H-imidazo[4,5-f]quinoline-2-¹³C is a carbon-13 labeled derivative of a heterocyclic compound, widely utilized in pharmaceutical research, metabolic studies, and isotopic labeling applications. With the CAS registry number 86984-30-7, this compound has garnered significant attention due to its unique structural properties and applications in advanced analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

The incorporation of ¹³C isotope in the imidazo[4,5-f]quinoline scaffold enhances its utility in tracer studies, enabling researchers to track metabolic pathways with high precision. This is particularly relevant in the context of drug discovery, where understanding the biotransformation of lead compounds is critical. Recent trends in precision medicine and personalized therapeutics have further amplified the demand for isotopically labeled compounds like 2-Amino-3,4-dimethyl-3H-imidazo[4,5-f]quinoline-2-¹³C.

From a chemical structure perspective, this compound features a fused imidazole and quinoline ring system, substituted with methyl groups at the 3 and 4 positions. The amino group at the 2-position provides a reactive site for further functionalization, making it a versatile intermediate in organic synthesis. Its isotopic purity and chemical stability are key factors driving its adoption in high-end research.

In the realm of cancer research, 2-Amino-3,4-dimethyl-3H-imidazo[4,5-f]quinoline-2-¹³C has been explored for its potential role in studying DNA adduct formation and mutagenicity. This aligns with current scientific inquiries into environmental carcinogens and their mechanisms of action. Researchers are also investigating its applicability in proteomics and kinase inhibition studies, areas that are highly searched in academic databases.

The synthesis of 2-Amino-3,4-dimethyl-3H-imidazo[4,5-f]quinoline-2-¹³C typically involves multistep organic reactions with ¹³C-labeled precursors, ensuring high isotopic enrichment. Quality control measures, including HPLC and NMR spectroscopy, are employed to verify its purity and isotopic integrity. These protocols are critical for meeting the stringent requirements of regulatory agencies and academic institutions.

Given the rising interest in sustainable chemistry, the eco-friendly synthesis of labeled compounds like 2-Amino-3,4-dimethyl-3H-imidazo[4,5-f]quinoline-2-¹³C is a hot topic. Innovations in catalytic methods and green solvents are being explored to minimize environmental impact while maintaining high yields. This resonates with the broader scientific community's focus on green chemistry and circular economy principles.

In summary, 2-Amino-3,4-dimethyl-3H-imidazo[4,5-f]quinoline-2-¹³C (CAS No. 86984-30-7) is a pivotal tool in modern chemical biology and drug development. Its isotopic labeling capability, combined with its structural versatility, positions it as a valuable asset for researchers tackling complex biological questions. As the scientific landscape evolves, this compound is poised to play an even greater role in cutting-edge research and diagnostic applications.